2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Specification

• Molecular Formula: C9H12O4
• Molecular Weight: 184.19 g/mol
• IUPAC Name: 2-(2-methoxyacetyl)cyclohexane-1,3-dione
• Standard InChI: InChI=1S/C9H12O4/c1-13-5-8(12)9-6(10)3-2-4-7(9)11/h9H,2-5H2,1H3
• Standard InChI Key: RDVSNMXQJWXAPT-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)C1C(=O)CCCC1=O

Introduction

Structural and Molecular Characteristics

The molecular architecture of 2-(2-methoxyacetyl)cyclohexane-1,3-dione features a six-membered cyclohexane ring with two ketone groups at the 1- and 3-positions. The 2-position bears a methoxyacetyl group (-OCH₂CO-), introducing both electron-donating (methoxy) and electron-withdrawing (acetyl) moieties. This juxtaposition creates a polarized electronic environment, enhancing the compound’s reactivity.

X-ray crystallographic data for this specific derivative remain unpublished, but analogous 1,3-cyclohexanediones predominantly adopt enol tautomers in solution. Computational models predict similar behavior for 2-(2-methoxyacetyl)cyclohexane-1,3-dione, with the enolic form stabilizing via intramolecular hydrogen bonding between the enol -OH and adjacent carbonyl oxygen. The methoxyacetyl group’s steric bulk may slightly distort the cyclohexane ring from chair conformations, as observed in methyl-substituted derivatives like 2-methyl-1,3-cyclohexanedione.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₉H₁₂O₄
Molecular Weight	184.19 g/mol
IUPAC Name	2-(2-methoxyacetyl)cyclohexane-1,3-dione
Canonical SMILES	COCC(=O)C1C(=O)CCCC1=O
Tautomeric Preference	Enol (predicted)

Synthesis and Manufacturing Approaches

Industrial and laboratory syntheses of 2-(2-methoxyacetyl)cyclohexane-1,3-dione typically involve multi-step routes starting from 1,3-cyclohexanedione precursors. A representative pathway proceeds as follows:

• Enolate Formation: Treatment of 1,3-cyclohexanedione with a base (e.g., potassium carbonate) in acetonitrile generates a resonance-stabilized enolate.

• Acylation: Reaction with methoxyacetyl chloride introduces the 2-methoxyacetyl group. This step proceeds via nucleophilic attack of the enolate on the acyl chloride’s electrophilic carbonyl carbon.

• Tautomerization: Under acidic or thermal conditions, the intermediate enol ester undergoes rearrangement to yield the final β-diketone product.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)
Enolate Formation	K₂CO₃, CH₃CN, 25°C, 3 hr	85–90
Acylation	Methoxyacetyl chloride, 0°C→RT	78
Rearrangement	DMAP, 50–70°C, 8 hr	65

Notably, the use of dimethylaminopyridine (DMAP) as a catalyst during the rearrangement phase improves reaction efficiency compared to traditional cyanide-based methods. Scalability remains challenging due to the hygroscopic nature of intermediates, necessitating anhydrous conditions throughout.

Reactivity and Chemical Transformations

The compound’s β-diketone motif enables diverse reactivity patterns:

Tautomerism and Acid-Base Behavior

Like 1,3-cyclohexanedione, the title compound exists predominantly in the enol form, with a predicted pKa of ~5–6 for enol proton dissociation. Methoxy substitution at the acetyl group slightly increases enol stability compared to alkyl-substituted analogs due to resonance donation from the methoxy oxygen.

Condensation Reactions

The activated methylene group between the diketone carbonyls undergoes Knoevenagel condensations with aldehydes, forming extended conjugated systems. For example, reaction with benzaldehyde produces a styryl-substituted derivative, a potential precursor for photochromic materials.

Complexation with Metal Ions

β-Diketones are renowned for forming stable chelates with transition metals. Preliminary studies suggest 2-(2-methoxyacetyl)cyclohexane-1,3-dione coordinates to Cu(II) and Fe(III) via the enolic oxygen atoms, though stability constants remain unquantified.

Comparative Analysis with Structural Analogs

Table 3: Properties of Selected 1,3-Cyclohexanedione Derivatives

Compound	Substituent	Molecular Weight	Key Application
1,3-Cyclohexanedione	None	140.14 g/mol	Herbicide precursor
Dimedone	5,5-Dimethyl	154.17 g/mol	Analytical reagent
2-Methyl-1,3-cyclohexanedione	2-Methyl	126.16 g/mol	Enzyme inhibition studies
Target Compound	2-Methoxyacetyl	184.19 g/mol	Under investigation

The methoxyacetyl group distinguishes the target compound through enhanced solubility in polar aprotic solvents (e.g., DMF, DMSO) compared to hydrocarbon-substituted analogs. This property facilitates homogeneous reaction conditions in synthetic applications.

Challenges and Research Opportunities

Current limitations in exploiting 2-(2-methoxyacetyl)cyclohexane-1,3-dione include:

• Stereochemical Control: Asymmetric synthesis of enantiomerically pure derivatives remains unexplored, hindering pharmaceutical applications requiring chirality.

• Toxicity Profiling: No acute or chronic toxicity data are available, necessitating OECD guideline-compliant studies before agricultural or biomedical use.

• Scale-Up Bottlenecks: High dilution requirements during acylation steps complicate industrial production. Continuous flow chemistry approaches may mitigate this issue.

Future research should prioritize structure-activity relationship (SAR) studies to optimize substituent effects on biological activity and material properties. Computational modeling (e.g., DFT calculations) could predict regioselectivity in further functionalization reactions.